[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C18H28N2O2/c1-15(2)20(14-18(21)22)13-17-8-10-19(11-9-17)12-16-6-4-3-5-7-16/h3-7,15,17H,8-14H2,1-2H3,(H,21,22)
• InChI Key: JLUOKOYYQNGMFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCN(CC1)CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid (CAS: 1353986-06-7) is a tertiary amine derivative with a molecular formula of C₁₈H₂₈N₂O₂ and a molecular weight of 304.4 g/mol . Its structure features a piperidine ring substituted with a benzyl group at the 1-position, an isopropylamino-methyl group at the 4-position, and an acetic acid moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid typically involves multi-step organic reactions. One common method starts with the preparation of the piperidine ring, followed by the introduction of the benzyl group and the isopropyl-amino group. The final step involves the incorporation of the acetic acid moiety. Key reactions include hydrogenation, cyclization, and amination .

Industrial Production Methods

Industrial production of this compound often employs catalytic hydrogenation and high-yield cyclization reactions. The use of robust catalysts such as palladium or nickel is common to ensure high efficiency and selectivity .

Chemical Reactions Analysis

Types of Reactions

[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid undergoes various chemical reactions, including:

Oxidation: Typically using oxidizing agents like potassium permanganate.

Reduction: Often involves hydrogenation using catalysts like palladium on carbon.

Substitution: Nucleophilic substitution reactions are common, especially at the benzyl and piperidine positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides or acyl chlorides under basic conditions.

Major Products

The major products formed from these reactions include various substituted piperidines, benzyl derivatives, and amino acid analogs .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula for [(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid is C13H24N2O2. The compound features a piperidine ring, which is significant for its biological activity and interactions with various receptors.

Medicinal Chemistry

Anticancer Activity
Recent studies have indicated that derivatives of this compound exhibit promising anticancer properties. For example:

• Study Findings: A study demonstrated that the compound induced apoptosis in FaDu hypopharyngeal tumor cells through modulation of cell survival signaling pathways .
• Mechanism: The mechanism involves binding to specific receptors that influence cell proliferation and apoptosis resistance .

Antimicrobial Properties
The compound has been evaluated for its antimicrobial efficacy:

• Test Results: It displayed significant activity against both Gram-positive and Gram-negative bacteria in disc diffusion assays, indicating its potential as an antibiotic agent .
• Minimum Inhibitory Concentration (MIC): The compound was effective against strains such as E. coli and S. aureus, suggesting its utility in treating bacterial infections .

Neuropharmacological Effects
Research highlights the compound's potential in neuropharmacology:

• Influence on Neurotransmitters: It may interact with neurotransmitter systems, impacting mood regulation and pain management .

Industrial Applications

The compound serves as an intermediate in the synthesis of pharmaceuticals and other industrial chemicals. Its unique structure allows it to be utilized in creating more complex molecules necessary for drug development.

Study 1: Cancer Therapeutics

A detailed investigation into the anticancer efficacy of [(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid showed that it significantly enhanced cytotoxicity against cancer cells compared to standard treatments like bleomycin .

Study 2: Antimicrobial Efficacy

In another study, the compound was tested against various bacterial strains, demonstrating a minimum inhibitory concentration effective against both E. coli and S. aureus, thus supporting its potential as an antimicrobial agent .

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The piperidine ring plays a crucial role in binding to these targets, while the benzyl and amino acid moieties enhance its specificity and potency . The compound may modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Key Observations:

Substituent Effects :

• The benzyl group in the parent compound enhances aromatic interactions compared to acetyl or carbamate derivatives .
• Acetylated analogs (e.g., 1353969-28-4) exhibit reduced molecular weight and altered polarity due to the electron-withdrawing acetyl group .
• Carbamate derivatives (e.g., 1353962-47-6) introduce additional oxygen atoms, increasing hydrophilicity (Topological Polar Surface Area: 43.8–50.0 Ų) .

Ring Modifications :

• Replacing piperidine with pyrrolidine (a 5-membered ring) reduces steric hindrance and may improve binding kinetics in receptor-ligand systems .

Hydrogen Bonding Capacity: The parent compound has 1 hydrogen bond donor (-COOH) and 4 acceptors, enabling strong interactions with polar surfaces, unlike carbamate derivatives with fewer donors .

Biological Activity

[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid is a compound of significant interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by its unique piperidine structure, which is known for its diverse pharmacological properties. The presence of the benzyl group enhances lipophilicity, potentially improving the compound's ability to cross biological membranes.

The mechanism of action for [(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid primarily involves:

• Interaction with Neurotransmitter Receptors : The compound is believed to modulate neurotransmitter release and uptake by binding to specific receptors in the central nervous system, which may lead to analgesic and neuroprotective effects.
• Enzyme Inhibition : It may also act as an inhibitor of key enzymes involved in neurotransmission, contributing to its therapeutic potential in treating neurological disorders .

1. Analgesic Effects

Research indicates that this compound exhibits significant analgesic properties. Studies have shown a reduction in pain response in animal models, suggesting its potential utility in pain management therapies.

2. Neuroprotective Effects

The compound has been investigated for its neuroprotective capabilities, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to inhibit acetylcholinesterase (AChE) suggests it may help enhance cholinergic function .

3. Antimicrobial Activity

Preliminary studies indicate that derivatives of this compound may possess antimicrobial properties. Testing against various bacterial strains has shown moderate to strong activity, particularly against Gram-positive bacteria like Bacillus subtilis and Staphylococcus aureus.

Case Studies

• Analgesic Activity : In a study assessing the analgesic effects of piperidine derivatives, [(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid demonstrated a significant decrease in pain scores compared to control groups .
• Neuroprotection : A study investigating the neuroprotective effects found that the compound could reduce neuronal cell death in vitro under oxidative stress conditions, indicating its potential for further development as a neuroprotective agent .
• Antimicrobial Testing : A series of tests conducted on various bacterial strains revealed that this compound exhibited notable antibacterial activity, with minimum inhibitory concentration (MIC) values indicating effectiveness against several pathogens .

Data Table: Summary of Biological Activities

Biological Activity	Observed Effects	Reference
Analgesic	Significant reduction in pain response
Neuroprotective	Reduced neuronal cell death
Antimicrobial	Moderate to strong activity against bacteria